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Compound of Interest

Compound Name: Gold(I) iodide

Cat. No.: B081469 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of Gold(I) iodide. Adherence to these procedures is mandatory to

ensure the safety of all laboratory personnel and to maintain compliance with regulatory

standards.

Gold(I) iodide (AuI) is a chemical compound that requires careful handling due to its potential

health hazards. This guide is designed for researchers, scientists, and drug development

professionals to provide clear, actionable steps for the safe utilization of Gold(I) iodide in a

laboratory setting. By implementing these protocols, you are not only ensuring your personal

safety but also contributing to a culture of safety within your organization.

Essential Safety and Personal Protective Equipment
(PPE)
When handling Gold(I) iodide, a thorough risk assessment should be conducted to ensure that

all potential hazards are identified and mitigated. The following table summarizes the key

quantitative safety data and recommended personal protective equipment.
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Parameter Value Source/Recommendation

Occupational Exposure Limits

Gold(I) Iodide No specific limits established. Fisher Scientific SDS[1]

Gold (as Particulates Not

Otherwise Regulated)

TWA: 10 mg/m³ (total), 3

mg/m³ (respirable)

Canadian Occupational

Exposure Limits

Iodine OSHA PEL: 0.1 ppm (Ceiling) NIOSH[2]

NIOSH REL: 0.1 ppm (Ceiling) NIOSH[2]

ACGIH TLV: 0.01 ppm (8-hr

TWA); 0.1 ppm (STEL)

New Jersey Department of

Health[1]

Glove Recommendation

Material Nitrile or Latex

General chemical resistance

charts for iodine recommend

these materials.[3]

Breakthrough Time Not specified for Gold(I) iodide.

Always inspect gloves before

use and change them

immediately if contaminated.

Respiratory Protection

Type
NIOSH-approved N95 dust

mask or particle filter.

Sigma-Aldrich SDS, Fisher

Scientific SDS[1][4]

When to Use

When handling the powder

outside of a certified chemical

fume hood, or if dust is

generated.

Eye Protection

Type
Chemical safety goggles or a

face shield.
Fisher Scientific SDS[1]

Standard

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.

Fisher Scientific SDS[1]
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Protective Clothing

Type
Laboratory coat, long pants,

and closed-toe shoes.
Fisher Scientific SDS[1]

Additional

Consider a chemically resistant

apron if handling large

quantities.

Experimental Protocol: Step-by-Step Handling of
Gold(I) Iodide
This protocol outlines the essential steps for safely handling Gold(I) iodide from receipt to

disposal.

1. Pre-Experiment Preparations

Safety Data Sheet (SDS) Review: Before handling Gold(I) iodide for the first time, all

personnel involved must read and understand the SDS.[1][4]

Designate a Handling Area: All work with Gold(I) iodide powder should be conducted in a

designated area, preferably within a certified chemical fume hood with an average face

velocity of at least 100 feet per minute.[5]

Assemble PPE: Ensure all required PPE is available and in good condition. This includes a

properly fitted N95 respirator, chemical safety goggles, nitrile or latex gloves, and a lab coat.

Emergency Equipment Check: Verify that a safety shower and eyewash station are

accessible and in working order.

2. Handling and Use

Weighing:

Perform all weighing operations of Gold(I) iodide powder inside a chemical fume hood or

a ventilated balance enclosure to minimize dust inhalation.
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Use a disposable weighing boat to avoid contamination of balances.

Solution Preparation:

When dissolving Gold(I) iodide, add the solid to the solvent slowly to avoid splashing.

If heating is required, do so in a well-ventilated area and monitor the process to prevent

the release of iodine vapors.

Reactions:

Conduct all reactions involving Gold(I) iodide in a chemical fume hood.

Ensure all glassware is properly secured.

Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with Gold(I)
iodide using an appropriate cleaning agent and dispose of the cleaning materials as

hazardous waste.

3. Waste Disposal

Segregation: All waste contaminated with Gold(I) iodide, including empty containers, used

PPE, and reaction byproducts, must be collected in a designated, labeled, and sealed

hazardous waste container.

Disposal Procedure: Dispose of the hazardous waste through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.[1] Do not dispose of Gold(I) iodide down the drain or in regular trash.

4. Emergency Procedures

Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present

and easy to do so. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1]

Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.

For large spills, contact your institution's EHS office immediately.

Workflow for Safe Handling of Gold(I) Iodide
The following diagram illustrates the logical workflow for the safe handling of Gold(I) iodide,

from planning to disposal.
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Preparation Phase

Execution Phase

Post-Experiment Phase

Start: Planning Experiment
with Gold(I) Iodide

Review Safety Data Sheet (SDS)

Assemble and Inspect
Personal Protective Equipment (PPE)

Prepare Designated Handling Area
(Chemical Fume Hood)

Weigh Gold(I) Iodide

Prepare Solution

Conduct Experiment

Decontaminate Work Area
and Equipment

Emergency Occurs
(Spill, Exposure)

Collect all Contaminated Waste

Dispose of Hazardous Waste
via EHS

End of Procedure

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Yes

Report Incident to Supervisor and EHS

Resume work only
after clearance

Click to download full resolution via product page

Caption: Workflow for the safe handling of Gold(I) iodide.
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By adhering to these guidelines, you can significantly minimize the risks associated with

handling Gold(I) iodide and ensure a safe and productive research environment. Always

prioritize safety and consult your institution's EHS department for any specific questions or

concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b081469?utm_src=pdf-body
https://www.benchchem.com/product/b081469?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1026.pdf
https://www.cdc.gov/niosh/idlh/7553562.html
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.espimetals.com/msds/138-Gold
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.benchchem.com/product/b081469#personal-protective-equipment-for-handling-gold-i-iodide
https://www.benchchem.com/product/b081469#personal-protective-equipment-for-handling-gold-i-iodide
https://www.benchchem.com/product/b081469#personal-protective-equipment-for-handling-gold-i-iodide
https://www.benchchem.com/product/b081469#personal-protective-equipment-for-handling-gold-i-iodide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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